1-methyl-6-oxo-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C14H17N5O4/c1-19-12(20)3-2-10(17-19)14(21)15-8-11-16-13(18-23-11)9-4-6-22-7-5-9/h2-3,9H,4-8H2,1H3,(H,15,21)
• InChI Key: ZWKBSVAMSIRYNB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2=NC(=NO2)C3CCOCC3
• Molecular Formula: C14H17N5O4
• Molecular Weight: 319.32 g/mol
• CAS No.: 2034562-02-0

Description

1-methyl-6-oxo-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C14H17N5O4 and its molecular weight is 319.321. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Supramolecular Structures

Research on molecular solids and intermolecular interactions highlights the role of hydrogen bonds and weak intermolecular forces in assembling molecules into larger architectures. These interactions are crucial in forming supramolecular structures, which could be relevant for the compound due to its complex structure featuring potential hydrogen bonding sites (Lei Wang et al., 2014). Understanding these interactions can provide insights into designing new materials with specific properties.

Synthetic Pathways and Heterocyclic Chemistry

The synthesis of novel fused heterocyclic compounds is a significant area of research, with applications in developing new pharmaceuticals and materials. Studies on the synthesis of pyrazolo[4,3-c]pyridine-3-ols and related compounds offer examples of creating complex heterocycles, which might offer insight into synthesizing or modifying the compound (P. Karthikeyan et al., 2014). Understanding these synthetic pathways can aid in exploring new reactions and applications for complex molecules.

Antimicrobial Activity of Heterocyclic Compounds

The study of antimicrobial activity in heterocyclic compounds, such as pyridazine derivatives, provides a foundation for researching potential therapeutic applications of complex molecules (F. El-Mariah et al., 2006). This area of research is crucial for developing new antimicrobial agents against resistant strains of bacteria and fungi.

Applications in Drug Discovery

The investigation of substituted isosteres of pyridine- and pyrazinecarboxylic acids for antimycobacterial activity against Mycobacterium tuberculosis highlights the importance of heterocyclic chemistry in drug discovery (M. Gezginci et al., 1998). These studies exemplify how modifications to molecular structures can lead to significant biological activities, which could be relevant for the exploration of the compound's potential uses in medicinal chemistry.